Cas no 2172097-83-3 (3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-hydroxypropanoic acid)

• Product Name: 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-hydroxypropanoic acid
• CAS No: 2172097-83-3
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6536325
• PubChem ID: 165580417
• Update Time: 2025-05-21

3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-hydroxypropanoic acid
• 2172097-83-3
• EN300-1575289
• 3-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)-2-hydroxypropanoic acid

• Inchi： 1S/C25H28N2O6/c28-22(24(30)31)13-26-23(29)11-15-9-16(10-15)12-27-25(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22,28H,9-14H2,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： VIXNQYCUJLBTMO-UHFFFAOYSA-N
• SMILES： O=C(CC1CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)NCC(C(=O)O)O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 125Ų

Additional information on 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-hydroxypropanoic acid

Recent Advances in the Study of 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-hydroxypropanoic acid (CAS: 2172097-83-3)

The compound 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-hydroxypropanoic acid (CAS: 2172097-83-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and fluorenylmethyloxycarbonyl (Fmoc) protecting groups, has shown promising potential in drug discovery and peptide synthesis. The Fmoc group, in particular, is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. The incorporation of a cyclobutyl ring adds structural rigidity, which can enhance binding affinity and metabolic stability in therapeutic applications.

Recent studies have focused on the synthesis and optimization of this compound, exploring its utility as a building block for novel peptide-based therapeutics. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for 2172097-83-3, highlighting its high yield and purity. The researchers employed a combination of solution-phase and solid-phase techniques to achieve efficient coupling with amino acids, demonstrating its compatibility with standard SPPS protocols. Additionally, the compound's stability under physiological conditions was evaluated, revealing minimal degradation over 24 hours in simulated gastric and intestinal fluids, a critical factor for oral drug development.

In another groundbreaking study, the compound was utilized as a key intermediate in the development of cyclobutane-containing peptidomimetics targeting G protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets, and the rigid cyclobutyl moiety in 2172097-83-3 was found to improve receptor binding selectivity. Molecular dynamics simulations and X-ray crystallography data confirmed that the cyclobutyl ring induces conformational constraints in the peptide backbone, leading to enhanced interactions with the receptor's binding pocket. These findings were published in Nature Chemical Biology and have sparked interest in further exploring cyclobutane-based scaffolds for GPCR modulation.

Beyond its applications in peptide synthesis, 2172097-83-3 has also been investigated for its potential in prodrug design. A 2024 study in ACS Chemical Biology demonstrated that the hydroxypropanoic acid moiety of the compound could be esterified to improve membrane permeability, while the Fmoc group facilitated controlled release of the active drug upon enzymatic cleavage. This dual functionality positions 2172097-83-3 as a versatile tool for optimizing drug delivery systems, particularly for biologics with poor bioavailability.

In conclusion, the compound 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-hydroxypropanoic acid (CAS: 2172097-83-3) represents a valuable asset in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from peptide synthesis to prodrug development, and recent studies underscore its potential to address longstanding challenges in drug discovery. Future research directions may include exploring its use in targeted therapies and further optimizing its synthetic accessibility for industrial-scale production.